Methyl2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate

• Molecular Formula: C11H12N2O5S
• Molecular Weight: 284.29 g/mol
• IUPAC Name: methyl 2-(dimethylcarbamoylsulfanyl)-5-nitrobenzoate
• InChI: InChI=1S/C11H12N2O5S/c1-12(2)11(15)19-9-5-4-7(13(16)17)6-8(9)10(14)18-3/h4-6H,1-3H3
• InChI Key: OPQHWEUIVHWTHS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)SC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)OC

Description

Methyl2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is a chemical compound with the molecular formula C11H12N2O5S and a molecular weight of 284.29 g/mol . It is known for its unique structure, which includes a nitro group, a carbamoyl group, and a sulfanyl group attached to a benzoate moiety . This compound is used in various scientific research applications due to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate typically involves the reaction of 5-nitrobenzoic acid with dimethylcarbamoyl chloride in the presence of a base such as triethylamine . The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction conditions to achieve high yields and purity . The product is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

Methyl2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride.

Substitution: The sulfanyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of amino derivatives.

Reduction: Formation of reduced benzoate derivatives.

Substitution: Formation of substituted benzoate derivatives.

Scientific Research Applications

Methyl2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is used in various scientific research fields, including:

Chemistry: As a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: In studies related to enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate involves its interaction with specific molecular targets, such as enzymes or receptors . The compound can inhibit enzyme activity by binding to the active site or by modifying the enzyme’s structure . The pathways involved in its action include signal transduction and metabolic pathways .

Comparison with Similar Compounds

Similar Compounds

• Methyl2-[(dimethylcarbamoyl)sulfanyl]-4-nitrobenzoate
• Methyl2-[(dimethylcarbamoyl)sulfanyl]-3-nitrobenzoate
• Methyl2-[(dimethylcarbamoyl)sulfanyl]-2-nitrobenzoate

Uniqueness

Methyl2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is unique due to its specific substitution pattern on the benzoate ring, which imparts distinct chemical and biological properties . This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .